Cas no 12227-62-2 (C.I. Pigment Red 193)

• Product Name: C.I. Pigment Red 193
• CAS No: 12227-62-2
• MF: C₂₀H₁₄AlN₂O₁₀S₃
• MW: 565.509100437164
• CID: 142909
• Update Time: 2026-05-14

C.I. Pigment Red 193 Chemical and Physical Properties

Names and Identifiers

• C.I. Pigment Red 193
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[2-(4-sulfo-1-naphtha lenyl)diazenyl]-, aluminum salt (1:1)
• C.I. 16185:1
• C.I. Food Red 9 aluminum lake
• C.I. Food Red 9:1
• AKA2
• Food Red 9:1
• Acid red 27 aluminum lake (C.I. 16185:1)
• Aluminum, 3-hydroxy-4-[(4-sulfo-1-naphthalenyl)azo]-2,7-naphthalenedisulfonic acid complex
• ACID RED 27 ALUMINUM LAKE
• AKAP-2

• Inchi： InChI=1S/C20H14N2O10S3.Al.3H/c23-20-18(35(30,31)32)10-11-9-12(33(24,25)26)5-6-13(11)19(20)22-21-16-7-8-17(34(27,28)29)15-4-2-1-3-14(15)16;;;;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);;;;/b22-21+;;;;
• InChI Key： ZCWRCOQDLBCXTI-LUAAAXEOSA-N
• SMILES： OC1=C(S(O)(=O)=O)C=C2C(C=CC(S(O)(=O)=O)=C2)=C1/N=N/C1=C2C=CC=CC2=C(S(O)(=O)=O)C=C1.[AlH3]

Experimental Properties

• Density: 1.82[at 20℃]
• Boiling Point: 853℃[at 101 325 Pa]
• Solubility: 1.7μg/L at 25℃

C.I. Pigment Red 193 Security Information

• Storage Condition：-20°C